2-[5-bromo-3-(trifluoroacetyl)-1H-indol-1-yl]-N-(2-fluorophenyl)acetamide

• Molecular Formula: C18H11BrF4N2O2
• Molecular Weight: 443.2 g/mol
• IUPAC Name: 2-[5-bromo-3-(2,2,2-trifluoroacetyl)indol-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C18H11BrF4N2O2/c19-10-5-6-15-11(7-10)12(17(27)18(21,22)23)8-25(15)9-16(26)24-14-4-2-1-3-13(14)20/h1-8H,9H2,(H,24,26)
• InChI Key: XUVPCWXSQAKFOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CN2C=C(C3=C2C=CC(=C3)Br)C(=O)C(F)(F)F)F

Description

2-[5-BROMO-3-(2,2,2-TRIFLUOROACETYL)-1H-INDOL-1-YL]-N-(2-FLUOROPHENYL)ACETAMIDE is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-BROMO-3-(2,2,2-TRIFLUOROACETYL)-1H-INDOL-1-YL]-N-(2-FLUOROPHENYL)ACETAMIDE involves multiple steps, starting with the preparation of the indole core. The indole core can be synthesized through Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions . The trifluoroacetyl group can be introduced through a Friedel-Crafts acylation reaction using trifluoroacetic anhydride and a Lewis acid catalyst . The bromo substituent can be added via bromination using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent . Finally, the fluorophenyl group can be attached through a nucleophilic substitution reaction using a fluorophenyl halide and a suitable base .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC) and recrystallization .

Chemical Reactions Analysis

Types of Reactions

2-[5-BROMO-3-(2,2,2-TRIFLUOROACETYL)-1H-INDOL-1-YL]-N-(2-FLUOROPHENYL)ACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions using reducing agents like lithium aluminum hydride or sodium borohydride can be employed to reduce carbonyl groups to alcohols.

Substitution: The bromo and fluoro substituents can undergo nucleophilic substitution reactions with nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium or chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines in the presence of a base like sodium hydride or potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols. Substitution reactions can result in the formation of various substituted derivatives .

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: Indole derivatives, including this compound, have shown promise in biological studies due to their ability to interact with various biological targets.

Medicine: The compound may have potential therapeutic applications, particularly in the development of new drugs for treating diseases such as cancer, inflammation, and viral infections.

Industry: The compound can be used in the development of new materials with unique properties, such as fluorinated polymers and advanced coatings.

Mechanism of Action

The mechanism of action of 2-[5-BROMO-3-(2,2,2-TRIFLUOROACETYL)-1H-INDOL-1-YL]-N-(2-FLUOROPHENYL)ACETAMIDE is likely related to its ability to interact with specific molecular targets and pathways. Indole derivatives are known to bind to various receptors and enzymes, modulating their activity and leading to biological effects . The trifluoroacetyl and fluorophenyl groups may enhance the compound’s binding affinity and selectivity for certain targets, contributing to its overall activity .

Comparison with Similar Compounds

Similar Compounds

2-Bromo-3-(trifluoromethyl)pyridine: This compound shares the trifluoromethyl and bromo substituents but lacks the indole core and fluorophenyl group.

3-Bromo-5-fluoro-2,4-dimethylaniline: This compound contains bromo and fluoro substituents but differs in the overall structure and functional groups.

Uniqueness

2-[5-BROMO-3-(2,2,2-TRIFLUOROACETYL)-1H-INDOL-1-YL]-N-(2-FLUOROPHENYL)ACETAMIDE is unique due to its combination of the indole core, trifluoroacetyl group, bromo substituent, and fluorophenyl group. This unique structure may confer distinct biological and chemical properties, making it a valuable compound for various applications .